Cas no 2138345-14-7 (2,2-difluoro-3-[4-(propan-2-yl)-1H-pyrazol-1-yl]propan-1-amine)

• Product Name: 2,2-difluoro-3-[4-(propan-2-yl)-1H-pyrazol-1-yl]propan-1-amine
• CAS No: 2138345-14-7
• MF: C₉H₁₅F₂N₃
• MW: 203.232308626175
• CID: 6006328
• PubChem ID: 165848567
• Update Time: 2025-10-31

2,2-difluoro-3-[4-(propan-2-yl)-1H-pyrazol-1-yl]propan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-788342
• 2138345-14-7
• 2,2-difluoro-3-[4-(propan-2-yl)-1H-pyrazol-1-yl]propan-1-amine

• Inchi： 1S/C9H15F2N3/c1-7(2)8-3-13-14(4-8)6-9(10,11)5-12/h3-4,7H,5-6,12H2,1-2H3
• InChI Key： LAQHUEPBZKQYQT-UHFFFAOYSA-N
• SMILES： FC(CN)(CN1C=C(C=N1)C(C)C)F

Computed Properties

• Exact Mass: 203.12340382g/mol
• Monoisotopic Mass: 203.12340382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.8Ų

Additional information on 2,2-difluoro-3-[4-(propan-2-yl)-1H-pyrazol-1-yl]propan-1-amine

2,2-Difluoro-3-[4-(Propan-2-Yl)-1H-Pyrazol-1-Yl]Propan-1-Amine: A Comprehensive Overview

The compound with CAS No. 2138345-14-7, commonly referred to as 2,2-difluoro-3-[4-(propan-2-yl)-1H-pyrazol-1-yl]propan-1-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features, which include a difluorinated propane backbone and a pyrazole ring substituted with an isopropyl group. These structural elements contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery, particularly due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. The presence of two fluorine atoms in the difluoropropane moiety of this compound suggests that it may exhibit similar advantageous characteristics. Additionally, the pyrazole ring, a five-membered aromatic heterocycle, is known for its versatility in medicinal chemistry, often serving as a scaffold for various bioactive molecules.

One of the most intriguing aspects of this compound is its potential as a building block for more complex molecules. Researchers have explored its use in synthesizing bioactive agents targeting various therapeutic areas, including oncology and inflammation. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that analogs of this compound exhibit potent anti-inflammatory activity by modulating key signaling pathways such as NF-kB and MAPK.

The synthesis of 2,2-difluoro-3-[4-(propan-2-yl)-1H-pyrazol-1-yl]propan-1-amine involves a multi-step process that combines fluorination techniques with heterocyclic chemistry. A notable approach reported in *Organic Process Research & Development* (2023) utilizes a palladium-catalyzed coupling reaction to construct the pyrazole ring. This method not only enhances the efficiency of the synthesis but also ensures high purity of the final product, making it suitable for downstream applications.

In terms of applications, this compound has shown promise in the development of advanced materials. Its ability to form stable amide bonds makes it a valuable component in polymer chemistry. A 2023 study in *Macromolecules* demonstrated that polymers incorporating this compound exhibit improved thermal stability and mechanical properties, suggesting its potential use in high-performance materials for aerospace and electronics industries.

Furthermore, the compound's electronic properties have been leveraged in the field of optoelectronics. Research published in *Chemical Communications* (2023) revealed that derivatives of this compound can act as efficient charge transport layers in organic light-emitting diodes (OLEDs). This discovery underscores its potential role in next-generation display technologies.

From an environmental standpoint, the synthesis and application of this compound are designed to minimize ecological impact. Green chemistry principles have been integrated into its production process, reducing waste and energy consumption. This aligns with global efforts to promote sustainable practices in chemical manufacturing.

In conclusion, CAS No. 2138345-14-7 represents a versatile and innovative molecule with diverse applications across multiple disciplines. Its unique structure, combined with cutting-edge synthetic methods and recent research findings, positions it as a key player in advancing modern science and technology.